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Storage Specifications

The following table summarizes the key handling and storage information for Albendazole sulfoxide-d7

found in the search results:

Parameter Specification

Recommended
Storage

2-8°C Refrigerator [1]

Molecular Formula C₁₂H₈D₇N₃O₃S [1] [2] [3]

Molecular Weight 288.37 g/mol [1] [2] [3]

CAS Number 2469575-37-7 [1] [2]

Unlabeled CAS 54029-12-8 [1] [4]

Applications Isotopic tracer; internal standard for quantitative analysis by NMR, GC-MS, or
LC-MS [2].
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Understanding the stability and degradation behavior of the parent compound, Albendazole, provides critical

context for the proper handling of its metabolites and derivatives. The following diagram illustrates the

primary degradation pathways of Albendazole identified in forced degradation studies [5]:
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Key factors influencing degradation from forced degradation studies include [5]:

Oxidation: The main degradation route for Albendazole, strongly influenced by temperature.

Hydrolysis: Relevant in alkaline mediums, particularly at high temperatures.
Thermal Stress: Hot melt extrusion (typically above 140°C) led to significant degradation of

Albendazole (up to 97.4%), whereas spray drying was a successful alternative without degradation
[6].

Experimental Protocols for Forced Degradation

The following methodologies are adapted from the published case study on Albendazole to guide your

stability studies [5].

Experimental Design and Setup
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Design Approach: Utilize a Central Composite Design (CCD) within a Design of Experiments

(DoE) framework to multivariately assess the impact of stress factors and their interactions.
Critical Variables: pH, temperature, concentration of oxidizing agent (H₂O₂), and intensity of UV

radiation.

Sample Preparation and Stress Conditions

Prepare albendazole samples and subject them to the following individual stress conditions based on the

experimental design:

Oxidative Degradation: Expose the sample to a solution of hydrogen peroxide (H₂O₂).

Hydrolytic Degradation:
Acid Hydrolysis: Treat with 1 N HCl at an elevated temperature (e.g., 80°C) for a defined

period [6].
Base Hydrolysis: Treat with 1 N NaOH at an elevated temperature (e.g., 80°C) for a defined

period [6].
Photolytic Degradation: Expose the solid drug substance and/or drug product to UV radiation as per

ICH guidelines.

Analysis of Degradation Products

Technique: Use Liquid Chromatography-Ion Trap-Multistage Mass Spectrometry (LC-IT-MSn)
for separating and identifying degradation products.
Confirmation: For novel or unknown degradants, perform isolation and further characterization using

UPLC-QToF-MS (Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry) and NMR (Nuclear Magnetic Resonance) analyses.

Application in Research

Albendazole sulfoxide-d7 is the deuterium-labeled analog of Albendazole sulfoxide (Ricobendazole), which

is the main active metabolite of the anthelmintic drug Albendazole [2]. As a stable isotope-labeled

compound, its primary research applications include serving as a tracer in metabolism studies and, most

importantly, as an internal standard to ensure quantitative accuracy in analytical techniques like NMR, GC-

MS, and LC-MS [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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